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Compound Name: Butylscopolamine BR

Cat. No.: B13857209

Get Quote

Introduction and Mechanistic Overview
Butylscopolamine bromide (also known as hyoscine butylbromide or scopolamine

butylbromide) is a peripherally acting, competitive antagonist of the muscarinic acetylcholine

receptor (mAChR)[1]. In clinical and in vivo models, the addition of a butyl-bromide moiety to

the scopolamine backbone creates a quaternary ammonium structure. This highly polar

modification prevents the molecule from crossing the blood-brain barrier, effectively restricting

its pharmacological action to peripheral smooth muscle, epithelial tissues, and intramural

ganglia[2].

For in vitro cell culture assays—particularly those investigating smooth muscle contractility,

gastrointestinal signaling, or cholinergic pathways—proper handling and reconstitution of the

powder are critical. The compound's polarity dictates a specific solubility profile, making it

highly soluble in aqueous environments but susceptible to hydrolytic degradation if handled

improperly[3].
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Mechanism of action: Butylscopolamine bromide competitively blocks mAChR signaling

pathways.
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Physicochemical Properties & Quantitative
Solubility
Understanding the absolute solubility limits is essential for designing stock solutions that will

not precipitate upon dilution into complex cell culture media.

Solvent
Max Solubility
(mg/mL)

Max Molarity (mM)
Causality &
Experimental Notes

Sterile Water (H₂O) 50 - 88 mg/mL ~113 - 200 mM

Preferred. Highly

soluble due to the

quaternary amine

structure. Avoids

solvent toxicity in

sensitive cell lines[3]

[4].

Anhydrous DMSO 80 - 88 mg/mL ~181 - 200 mM

Must be strictly

anhydrous. Moisture

contamination rapidly

reduces solubility and

degrades the

compound[3].

Ethanol (EtOH) 9 - 23 mg/mL ~20 - 52 mM

Lower solubility limit.

Not recommended as

a primary stock

solvent for high-

concentration

assays[3].

Molecular Weight: 440.37 g/mol [4]

Chemical Formula: C₂₁H₃₀BrNO₄[4]

Rationale for Experimental Choices (E-E-A-T)
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As an application scientist, it is vital to look beyond standard laboratory habits (such as

defaulting to DMSO for all small molecules) and adapt to the specific chemistry of the

compound.

Solvent Selection: Because Butylscopolamine Bromide is a highly polar quaternary

ammonium compound[2], sterile molecular-grade water is the optimal solvent for in vitro

assays. Utilizing water eliminates the risk of DMSO-induced cytotoxicity or unintended

cellular differentiation, which is particularly critical when working with primary intestinal

smooth muscle cells or epithelial monolayers.

Moisture Sensitivity in DMSO: If DMSO must be used (e.g., for compatibility with automated

compound library screening), it is imperative to use fresh, anhydrous DMSO. The compound

is hygroscopic; ambient moisture introduced into the DMSO will significantly reduce the

solubility limit and lead to micro-precipitation[3].

Degradation Prevention: The primary metabolic and chemical degradation pathway of this

molecule is the hydrolytic cleavage of its ester bond[5]. Therefore, leaving the compound in

an aqueous solution at room temperature for extended periods will lead to a loss of

pharmacological efficacy.

Step-by-Step Reconstitution Protocol
This protocol is designed as a self-validating system: visual clarity confirms complete

dissolution, sterile filtration ensures aseptic conditions, and vehicle controls validate the

biological output.

Weigh Powder Add H2O or DMSO Vortex to Clear Filter (0.22 µm) Store at -80°C

Click to download full resolution via product page

Standard workflow for reconstituting Butylscopolamine Bromide for in vitro cell culture

assays.

Phase 1: Preparation of a 100 mM Stock Solution
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Equilibration: Allow the Butylscopolamine Bromide powder vial to equilibrate to room

temperature in a desiccator for 30 minutes before opening.

Causality: Prevents atmospheric condensation on the hygroscopic powder, which would

artificially inflate the weighed mass and introduce hydrolytic moisture.

Weighing: Accurately weigh 44.04 mg of the powder into a sterile, low-bind microcentrifuge

tube.

Dissolution: Add exactly 1.0 mL of sterile molecular-grade water (or anhydrous DMSO) to

achieve a 100 mM stock solution.

Agitation: Vortex the solution vigorously for 30–60 seconds.

Validation Check: Inspect the tube against a light source. If phase separation or micro-

precipitates are visible, sonicate in a water bath at room temperature for 2–5 minutes until

the solution is completely clear[6].

Sterilization: Pass the solution through a 0.22 µm syringe filter (PES or PTFE membrane)

inside a biosafety cabinet.

Phase 2: Execution of Cell Culture Assays
Working Concentrations: Typical in vitro working concentrations range from 1 µM to 100 µM,

depending on the mAChR expression levels of the target cell line.

Media Addition: Dilute the stock solution directly into pre-warmed culture media immediately

prior to treating the cells to minimize aqueous ester hydrolysis.

System Validation (Controls): If using DMSO as the stock solvent, ensure the final DMSO

concentration in the culture media does not exceed 0.1% (v/v). You must include a vehicle

control (media + 0.1% DMSO) to validate that any observed relaxation of smooth muscle

cells is solely due to mAChR antagonism and not solvent toxicity.

Storage and Stability Guidelines
To maintain pharmacological efficacy and prevent the hydrolytic cleavage of the ester bond[5],

strict adherence to storage temperatures is required:
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Solid Powder: Store desiccated at -20°C. The dry powder is stable for up to 3 years under

these conditions[4].

Reconstituted Stock Solutions: Aliquot the filtered stock into single-use volumes (e.g., 50 µL)

to entirely avoid freeze-thaw cycles. Store at -80°C for up to 6 months, or at -20°C for a

maximum of 1 month[4][6]. Keep sealed and strictly protected from light and moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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in-vitro-utilization-of-butylscopolamine-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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